1-bicyclo[2.2.1]hept-2-yl-4-(4-nitrobenzyl)piperazine

• IUPAC Name: 1-(2-bicyclo[2.2.1]heptanyl)-4-[(4-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C18H25N3O2/c22-21(23)17-5-2-14(3-6-17)13-19-7-9-20(10-8-19)18-12-15-1-4-16(18)11-15/h2-3,5-6,15-16,18H,1,4,7-13H2
• InChI Key: PGHIRDZUMYBGEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2N3CCN(CC3)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

1-bicyclo[2.2.1]hept-2-yl-4-(4-nitrobenzyl)piperazine is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as NBMPR, and it has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of NBMPR is related to its ability to inhibit the equilibrative nucleoside transporter (ENT). ENT is a transmembrane protein that is responsible for the transport of nucleosides across cell membranes. NBMPR binds to ENT and prevents the transport of nucleosides, leading to a buildup of nucleosides in the extracellular space. This can have a wide range of effects on cellular processes, depending on the specific nucleosides involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of NBMPR are complex and varied. In addition to its effects on nucleoside transport, NBMPR has been shown to affect a wide range of biological processes, including cell proliferation, apoptosis, and immune response. NBMPR has also been shown to have anti-inflammatory effects, making it a potentially useful tool for studying the role of inflammation in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBMPR for lab experiments is its specificity for the equilibrative nucleoside transporter (ENT). This allows researchers to selectively inhibit ENT and study its role in various biological processes. However, NBMPR also has some limitations for lab experiments. For example, its effects on cellular processes can be complex and difficult to interpret, and it may not be suitable for all types of experiments.

Future Directions

There are many potential future directions for research on NBMPR. One area of interest is the development of new analogs of NBMPR with improved specificity and potency. Another area of interest is the use of NBMPR as a tool for studying the role of nucleoside transporters in various diseases, such as cancer and viral infections. Additionally, research on the biochemical and physiological effects of NBMPR may lead to new insights into the mechanisms underlying various biological processes.

Scientific Research Applications

NBMPR has been extensively studied for its potential applications in scientific research. One of the main uses of NBMPR is as a tool for studying nucleoside transporters. NBMPR is a potent inhibitor of the equilibrative nucleoside transporter (ENT), which is responsible for the transport of nucleosides across cell membranes. By inhibiting ENT, NBMPR can be used to study the role of nucleoside transporters in various biological processes.